Cas no 1021254-16-9 (1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)

• Product Name: 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• CAS No: 1021254-16-9
• MF: C₂₀H₂₀ClFN₆O₂
• MW: 430.863205909729
• CID: 6005644
• PubChem ID: 30858009
• Update Time: 2025-06-09

1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• (5-chloro-2-methoxyphenyl)-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• (5-chloro-2-methoxyphenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone
• F5250-0572
• VU0638886-1
• AKOS024502794
• 1021254-16-9

• Inchi： 1S/C20H20ClFN6O2/c1-30-18-6-5-14(21)11-17(18)20(29)27-9-7-26(8-10-27)13-19-23-24-25-28(19)16-4-2-3-15(22)12-16/h2-6,11-12H,7-10,13H2,1H3
• InChI Key： KPCVSZYNJOXPMR-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1OC)(N1CCN(CC2N(C3=CC=CC(F)=C3)N=NN=2)CC1)=O

Computed Properties

• Exact Mass: 430.1320298g/mol
• Monoisotopic Mass: 430.1320298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine

1-(5-Chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1021254-16-9): An Overview of a Promising Compound in Medicinal Chemistry

1-(5-Chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1021254-16-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a piperazine ring, a benzoyl group, and a tetrazole moiety. These structural elements contribute to its pharmacological properties and make it a valuable candidate for further research and development.

The tetrazole moiety is particularly noteworthy as it is known for its ability to enhance the biological activity of compounds by improving their binding affinity to specific receptors. In the case of 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, the tetrazole group likely plays a crucial role in modulating the compound's interactions with target proteins. Recent studies have shown that tetrazole-containing compounds can exhibit potent and selective activity against various enzymes and receptors, making them attractive candidates for drug discovery.

The piperazine ring is another key structural element in this compound. Piperazines are widely used in medicinal chemistry due to their ability to improve the solubility and bioavailability of drugs. They are also known to enhance the central nervous system (CNS) penetration of compounds, which is particularly important for drugs targeting neurological disorders. In the context of 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, the piperazine ring may contribute to its overall pharmacokinetic profile and therapeutic efficacy.

The benzoyl group in this compound adds further complexity and functionality. Benzoyl groups are often used in drug design to improve the lipophilicity and metabolic stability of compounds. This can be crucial for ensuring that the drug remains active in the body for an extended period and reaches its intended target effectively. The presence of a chloro substituent on the benzoyl group may also influence the compound's binding affinity and selectivity towards specific receptors or enzymes.

Recent research has focused on evaluating the biological activity of 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine in various cellular and animal models. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For example, it has been demonstrated to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, preliminary studies have indicated that this compound may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine have also been investigated. In vitro and in vivo studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for developing an effective therapeutic agent.

In conclusion, 1-(5-chloro-2-methoxybenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1021254-16-9) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activity and pharmacological properties in various disease models. As more data becomes available, this compound may prove to be a valuable addition to the arsenal of drugs used to treat inflammatory diseases, cancer, and neurodegenerative disorders.